(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(1-methylpiperidin-3-yl)methanone

• IUPAC Name: [3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-(1-methylpiperidin-3-yl)methanone
• InChI: InChI=1S/C16H24N4O3/c1-19-8-3-4-12(10-19)16(21)20-9-5-13(11-20)23-15-14(22-2)17-6-7-18-15/h6-7,12-13H,3-5,8-11H2,1-2H3
• InChI Key: JGHVOQVRXWSVPS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)C(=O)N2CCC(C2)OC3=NC=CN=C3OC
• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol

Description

The compound (3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)(1-methylpiperidin-3-yl)methanone is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such compounds often involves the construction of the pyrrolidine ring from different cyclic or acyclic precursors. Another approach is the functionalization of preformed pyrrolidine rings. The exact synthesis process for this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The pyrrolidine ring is a key feature, contributing to the stereochemistry of the molecule. The exact crystallographic data for this compound is not available in the retrieved resources.

Future Directions

The pyrrolidine scaffold is of great interest in medicinal chemistry, and there is potential for the design of new pyrrolidine compounds with different biological profiles. This compound, with its complex structure and functional groups, could be a candidate for further investigation and development.